Cas no 83151-90-0 (2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one)
![2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one structure](https://www.kuujia.com/scimg/cas/83151-90-0x500.png)
83151-90-0 structure
Product name:2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one
2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl]-4H-chromen-4-one (non-preferred name)
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]-6-[(2S,
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl]-4H-chromen-4-one (non-p
- Isocarlinoside
- Luteolin 6-C-arabinosyl-8-C-glucoside
- Luteolin 6-C-alpha-L-arabinopyranosyl-8-C-beta-D-glucopyranoside
- 6-α-L-Arabinopyranosyl-2-(3,4-dihydroxyphenyl)-8-β-D-glucopyranosyl-5,7-dihydroxy-4H-1-benzopyran-4-one (ACI)
- 6-C-α-L-Arabinopyranosylluteolin 8-C-β-D-glucopyranoside
- Luteolin 6-C-α-L-arabinopyranosyl-8-C-β-D-glucopyranoside
- 6-Arabinosyl-8-glucosylluteolin
- 6-a-L-Arabinopyranosyl-2-(3,4-dihydroxyphenyl)-8-b-D-glucopyranosyl-5,7-dihydroxy-4H-1-benzopyran-4-one, 9CI
- 6-Arabinopyranosyl-8-glucopyranosyl-3',4',5,7-tetrahydroxyflavone
- 6-Arabinopyranosyl-8-glucopyranosylluteolin
- 35927-39-0
- FT-0774663
- 2-(3,4-Dihydroxyphenyl)-8-beta-D-glucopyranosyl-5,7-dihydroxy-6-beta-D-xylopyranosyl-4H-1-benzopyran-4-one
- Q27145399
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl]-4H-chromen-4-one
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one
- luteolin 6-C-arabinoside 8-C-glucoside
- Luteolin-6-C-arabinoside-8-C-glucoside
- HY-N8803
- CHEBI:75566
- 83151-90-0
- CS-0149100
- 6-C-alpha-L-arabinopyranosyl-8-C-beta-D-glucosylluteolin
- luteolin 6-C-beta-arabinoside 8-C-beta-glucoside
- AKOS040761874
- DTXSID001317456
- FS-8211
- Lucenin 1
- HY-N12062
- CS-0891244
- 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one
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- Inchi: 1S/C26H28O15/c27-5-13-18(33)21(36)23(38)26(41-13)16-20(35)15(25-22(37)17(32)11(31)6-39-25)19(34)14-10(30)4-12(40-24(14)16)7-1-2-8(28)9(29)3-7/h1-4,11,13,17-18,21-23,25-29,31-38H,5-6H2/t11-,13+,17-,18+,21-,22+,23+,25-,26-/m0/s1
- InChI Key: WYYFCTVKFALPQV-VYUBKLCTSA-N
- SMILES: OC1C([C@@H]2OC[C@H](O)[C@H](O)[C@H]2O)=C(O)C2C(C=C(C3C=CC(O)=C(O)C=3)OC=2C=1[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)=O
Computed Properties
- Exact Mass: 580.14282018 g/mol
- Monoisotopic Mass: 580.14282018 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 41
- Rotatable Bond Count: 4
- Complexity: 979
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 580.5
- Topological Polar Surface Area: 267
- XLogP3: -2.5
Experimental Properties
- Color/Form: Powder
- Density: 1.825±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.38 g/l) (25 º C),
2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TargetMol Chemicals | TN4270-5 mg |
Isocarlinoside |
83151-90-0 | 98% | 5mg |
¥ 5,230 | 2023-07-11 | |
TargetMol Chemicals | TN4270-1 mL * 10 mM (in DMSO) |
Isocarlinoside |
83151-90-0 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 8800 | 2023-09-15 | |
A2B Chem LLC | AH55161-5mg |
Isocarlinoside |
83151-90-0 | ≥98% | 5mg |
$844.00 | 2024-04-19 | |
ChemFaces | CFN95092-5mg |
Isocarlinoside |
83151-90-0 | >=98% | 5mg |
$318 | 2023-09-19 | |
ChemFaces | CFN95092-5mg |
Isocarlinoside |
83151-90-0 | >=98% | 5mg |
$398 | 2021-07-22 | |
TargetMol Chemicals | TN4270-5mg |
Isocarlinoside |
83151-90-0 | 5mg |
¥ 7000 | 2024-07-20 | ||
TargetMol Chemicals | TN4270-1 ml * 10 mm |
Isocarlinoside |
83151-90-0 | 1 ml * 10 mm |
¥ 8800 | 2024-07-20 |
2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one Related Literature
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Zhimei Li,Yiyuan Zhang,Lixia Chen,Hua Li Food Funct. 2018 9 3018
83151-90-0 (2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-8-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one) Related Products
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